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Compound of Interest

Compound Name: Doxepin-d3 Hydrochloride
CAS No.: 347840-07-7
Cat. No.: B1140468

Get Quote

Executive Summary

Doxepin-d3 Hydrochloride is the stable isotope-labeled analog of the tricyclic antidepressant
Doxepin.[1] It serves as a critical Internal Standard (1S) in quantitative bioanalysis (LC-MS/MS)
and pharmacokinetic studies. The deuterium labeling is typically located on the N-methyl group

(

), providing a mass shift of +3 Da relative to the unlabeled drug. This shift is sufficient to avoid
isotopic interference while maintaining chromatographic behavior nearly identical to the
analyte.

This guide details the chemical identity, a robust synthesis protocol via

-alkylation of Nordoxepin, and validation parameters for its use in regulated bioanalysis.

Chemical Identity & Structural Analysis[2][3][4][5]
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Doxepin exists as a geometric isomer mixture of (E) and (Z) forms.[2][3] The commercial
pharmaceutical preparation typically contains ~85% (E)-isomer and ~15% (Z)-isomer. The
deuterated standard must mimic this isomeric ratio to ensure accurate co-elution during
chromatographic separation.

hysicochemical Profile[1][5][9][10]

Property Specification

(3E/2)-3-(dibenzol[b,e]oxepin-11(6H)-ylidene)-N-

Chemical Name methyl-N-(trideuteriomethyl)propan-1-amine
hydrochloride
CAS Number 347840-07-7 (Free base/HCI generic linkage)

Molecular Formula

Molecular Weight 318.86 g/mol (Salt); 282.40 g/mol (Free Base)

Isotopic Purity 99% Deuterium enrichment

Isomerism Mixture of E (trans) and Z (cis); typically ~85:15
- Soluble in water, methanol, DMSO; slightly
Solubility ]
soluble in acetone
pKa ~9.0 (Amine)

Structural Representation

The deuterium label is located on one of the methyl groups attached to the terminal nitrogen.
SMILES:[2H]C([2H])([2H])N(C)CC/C=C1\C2=CC=CC=C2C0OC3=CC=CC=C31.CI

Synthesis Strategy: N-Alkylation Route

While total synthesis from the tricyclic ketone is possible, the most reliable and cost-effective
route for generating Doxepin-d3 in the laboratory is the selective N-methylation of Nordoxepin
(Desmethyldoxepin) using lodomethane-d3 (

). This approach preserves the critical E/Z isomeric ratio of the starting material.
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Retrosynthetic Analysis

The synthesis disconnects at the tertiary amine. The precursor, Nordoxepin, is a known
metabolite and commercially available intermediate. The introduction of the

group is achieved via nucleophilic substitution.

Reaction Scheme Visualization
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Figure 1: Synthetic pathway for Doxepin-d3 HCI via N-alkylation of Nordoxepin.

Detailed Experimental Protocol

Pre-requisites:
 Starting Material: Nordoxepin Hydrochloride (CAS: 2887-91-4).[4]

» Reagent: lodomethane-d3 (
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99.5 atom % D).

o Safety:
is a carcinogen and volatile. Work in a fume hood.

Step 1: Free Base Preparation

Dissolve Nordoxepin HCI (1.0 eq) in water.

Adjust pH to >10 using 1M NaOH.

Extract with Dichloromethane (DCM) (3x).

Dry combined organics over anhydrous

, filter, and concentrate in vacuo to yield Nordoxepin free base (viscous oil).
Step 2: N-Methylation (

Incorporation)

» Dissolve Nordoxepin free base (1.0 eq) in anhydrous Acetone or Acetonitrile (10 mL/g).
e Add anhydrous Potassium Carbonate (

, 2.0 eq) to scavenge acid.

e Cool the mixture to 0°C.
e Dropwise add lodomethane-d3 (1.1 eq) to minimize quaternary ammonium salt formation.

o Allow to warm to room temperature and stir for 4—6 hours. Monitor by TLC or LC-MS (Target
mass: [M+H]+ = 283.4).

o Workup: Filter off solids (
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). Concentrate the filtrate. Redissolve in Ethyl Acetate and wash with water to remove
residual inorganic salts.

Step 3: Hydrochloride Salt Formation

» Dissolve the crude Doxepin-d3 oil in minimal dry Diethyl Ether or Ethanol.
e Slowly add 2M HCI in Diethyl Ether (1.1 eq) at 0°C.

e A white precipitate (Doxepin-d3 HCI) will form.

« Filter the solid, wash with cold ether, and dry under vacuum.

o Recrystallization: If necessary, recrystallize from isopropanol/ether to achieve >98%
chemical purity.

Analytical Validation & Quality Control

Trustworthiness in bioanalysis depends on the purity and isotopic stability of the internal
standard.

Isotopic Purity & Scrambling

e Acceptance Criteria: The contribution of the

(unlabeled) species must be < 0.5% to prevent interference with the analyte quantification.

e Mechanism Check: The

label is metabolically stable in vitro but chemically stable. Avoid strong acidic conditions at
high temperatures (

) for prolonged periods to prevent potential methyl exchange, although this is rare for N-
methyl groups compared to exchangeable protons.

HPLC Separation of Isomers

Doxepin-d3 will resolve into E and Z isomers. For quantification, the integration usually sums
both peaks or focuses on the dominant E-isomer, depending on the validated method.
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Gradient Conditions (Typical):

e Column: C18 or C8 (e.g., Phenomenex Luna 5um C8, 150 x 4.6 mm).
» Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: Acetonitrile.[5]

e Flow Rate: 1.0 mL/min.[2]

e Detection: UV 254 nm or MS/MS.

Mass Spectrometry Parameters (MRM)

Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (eV)
e

Doxepin (Unlabeled) 280.2 107.1 25

Doxepin-d3 (IS) 283.2 107.1 25

Note: The product ion (m/z 107) corresponds to the tropylium-like fragment from the tricyclic
ring system, which does not carry the label. This confirms the label is on the side chain amine.

Biological Applications
Bioanalysis (LC-MS/MS)

Doxepin-d3 is the "Gold Standard" IS for quantifying Doxepin in plasma/serum.
o Workflow: Protein precipitation with Acetonitrile containing Doxepin-d3

Centrifuge
Inject Supernatant.

o Benefit: Corrects for matrix effects (ion suppression/enhancement) and recovery losses
during extraction.

Metabolic Stability Studies
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Used to probe the Kinetic Isotope Effect (KIE) on N-demethylation.
o Pathway: Doxepin

Nordoxepin (via CYP2C19/1A2).
e Observation: The

bond is stronger than the

bond. If N-demethylation is the rate-determining step, Doxepin-d3 will show a slower
clearance rate compared to unlabeled Doxepin.

Isotope Effect

Doxepin-d3 shows reduced
clearance if C-H cleavage
is rate-limiting (kH/kD > 1).
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Figure 2: Metabolic pathway of Doxepin mediated by Cytochrome P450 enzymes.[1]

Safety & Handling

o Toxicity: Doxepin is a potent tricyclic antidepressant. Handle as a hazardous substance.
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Light Sensitivity: Tricyclic structures can undergo photo-oxidation. Store in amber vials.

Storage: -20°C, under inert atmosphere (Argon/Nitrogen) to prevent hygroscopic
degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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